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Compound of Interest

Compound Name: BMS-901715

Cat. No.: B11933346

For Researchers, Scientists, and Drug Development Professionals

Introduction

BMS-901715 is a potent and selective inhibitor of the Adaptor-Associated Kinase 1 (AAK1), a
serine/threonine kinase that plays a pivotal role in clathrin-mediated endocytosis (CME).[1][2]
AAK1 facilitates this fundamental cellular process by phosphorylating the py2 subunit of the
adaptor protein 2 (AP2) complex, which is crucial for the recognition of cargo and the assembly
of clathrin-coated pits. Beyond its role in endocytosis, AAK1 is also implicated in the regulation
of the Notch and WNT signaling pathways. These application notes provide detailed protocols
for utilizing BMS-901715 in various cell-based assays to investigate its effects on cellular
processes.

Data Presentation

While specific cell viability IC50 data for BMS-901715 is not readily available in the public
domain, the following table summarizes the biochemical potency and provides context from a
related AAK1 inhibitor. Researchers are encouraged to generate dose-response curves in their
cell lines of interest.
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Compound Assay Type Target IC50 Cell Line(s) Reference
Biochemical
BMS-901715 AAK1 3.3nM - [1]I2]
Assay
LP-935509
(another Cell A20, EL4,
) ) - No effect [3]
AAK1 Proliferation B16
inhibitor)
, Cell Viability
Hypothetical
(e.g., To be ]
Data for - ) User-defined -
MTT/Resazur determined
BMS-901715
in)
Hypothetical ] Clathrin-
Transferrin ) To be )
Data for Mediated ) User-defined -
Uptake Assay ] determined
BMS-901715 Endocytosis

Signaling Pathway

The diagram below illustrates the central role of AAK1 in clathrin-mediated endocytosis, the
primary pathway affected by BMS-901715.
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AAK1 Signaling Pathway in Clathrin-Mediated Endocytosis
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General Workflow for Cell-Based Assays with BMS-901715

1. Cell Seeding

2. Treatment with
BMS-901715

4. Perform Assay
(e.g., Viability, Endocytosis)

(5. Data Acquisitior)

6. Data Analysis
(e.g., IC50 determination)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for BMS-901715 in
Cell-Based Assays]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11933346#how-to-use-bms-901715-in-a-cell-based-
assay]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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